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Compound of Interest

Compound Name: BFE-61

Cat. No.: B1666940

Boron trifluoride etherate is a widely used Lewis acid catalyst in organic synthesis. Its versatility
and efficacy in promoting a variety of chemical transformations make it an indispensable tool
for chemists.

Chemical Information and Properties

Property Value

CAS Number 109-63-7

Molecular Formula CaH10BF30

Molecular Weight 141.93 g/mol

Appearance Colorless to light yellow fuming liquid
Density 1.125 g/mL at 25 °C

Boiling Point 126-129 °C

Melting Point -58 °C

N Soluble in most organic solvents. Reacts with
Solubility .
water.

Mechanism of Action as a Lewis Acid

Boron trifluoride etherate functions as a potent Lewis acid due to the electron-deficient boron
atom. The diethyl ether molecule acts as a convenient carrier for the gaseous boron trifluoride,
rendering it a manageable liquid. In reactions, the boron atom readily accepts electron pairs
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from Lewis bases (e.g., the oxygen atom of a carbonyl group), thereby activating the substrate
for subsequent nucleophilic attack or rearrangement.
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 To cite this document: BenchChem. [Section 1: Boron Trifluoride Etherate (BFs-OEt2)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666940#bfe-61-cas-number-and-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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